Cas no 2167768-07-0 (methyl 2-bromo-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-bromo-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2167768-07-0
• MF: C₁₀H₇BrN₂O₂S
• MW: 299.143779993057
• CID: 6102506
• PubChem ID: 165528600
• Update Time: 2025-07-21

methyl 2-bromo-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate
• EN300-1458193
• 2167768-07-0

• Inchi： 1S/C10H7BrN2O2S/c1-15-9(14)7-8(16-10(11)13-7)6-3-2-4-12-5-6/h2-5H,1H3
• InChI Key： KOPBVACOEUMXIX-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C(C2C=NC=CC=2)S1

Computed Properties

• Exact Mass: 297.94116g/mol
• Monoisotopic Mass: 297.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.3Ų

Additional information on methyl 2-bromo-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate

Research Brief on Methyl 2-Bromo-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate (CAS: 2167768-07-0)

Methyl 2-bromo-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate (CAS: 2167768-07-0) is a heterocyclic compound that has recently gained attention in the field of medicinal chemistry due to its potential as a versatile building block for drug discovery. This thiazole derivative, featuring both a pyridine and a bromo substituent, presents unique opportunities for further functionalization and has been explored in various synthetic and biological applications. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutically relevant compounds.

The compound's molecular structure, characterized by the presence of a reactive bromo group and an ester functionality, makes it particularly valuable for cross-coupling reactions and other transformations commonly employed in medicinal chemistry. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its utility in palladium-catalyzed coupling reactions, enabling the rapid generation of diverse compound libraries for biological screening.

In terms of biological activity, preliminary studies suggest that derivatives of methyl 2-bromo-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate show promising inhibitory effects against several protein kinases involved in cancer progression. A 2023 study published in European Journal of Medicinal Chemistry reported that optimized analogs exhibited nanomolar potency against EGFR and HER2 kinases, with significant antiproliferative activity in various cancer cell lines. The presence of both the thiazole and pyridine moieties appears to contribute to favorable binding interactions with the ATP-binding sites of these kinases.

From a synthetic chemistry perspective, researchers have developed improved protocols for the preparation of this compound, achieving higher yields and purity. A recent patent application (WO2023051234) describes an optimized synthetic route starting from 3-acetylpyridine, with the key thiazole formation step achieving yields exceeding 85%. These advancements have made the compound more accessible for medicinal chemistry programs and structure-activity relationship studies.

The compound's potential extends beyond oncology applications. Recent unpublished data presented at the 2024 American Chemical Society National Meeting suggests that appropriately functionalized derivatives may also show activity against bacterial pathogens, particularly Gram-positive strains. The thiazole core, known for its prevalence in antimicrobial agents, combined with the pyridine moiety's ability to enhance membrane penetration, creates a promising scaffold for antibiotic development.

As research progresses, methyl 2-bromo-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate continues to demonstrate its value as a multifunctional intermediate in drug discovery. Its combination of synthetic versatility and inherent biological activity makes it a compelling subject for further investigation. Future studies are expected to explore its application in targeted protein degradation, covalent inhibitor design, and other emerging therapeutic modalities.